1-({[3-mercapto-5-(4-pyridinyl)-4H-1,2,4-triazol-4-yl]imino}methyl)-2-naphthol

• IUPAC Name: 4-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H13N5OS/c24-16-6-5-12-3-1-2-4-14(12)15(16)11-20-23-17(21-22-18(23)25)13-7-9-19-10-8-13/h1-11,24H,(H,22,25)/b20-11+
• InChI Key: CMAIWILCYITNEX-RGVLZGJSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NN3C(=NNC3=S)C4=CC=NC=C4)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/N3C(=NNC3=S)C4=CC=NC=C4)O
• Molecular Formula: C18H13N5OS
• Molecular Weight: 347.4 g/mol

Description

This compound is a complex organic molecule with the linear formula C18H13N5OS. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a 1,2,4-triazole ring, a pyridine ring, and a naphthol group. The presence of the mercapto group (-SH) is also notable.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 5-(4-pyridinyl)-1,2,4-triazole derivatives, have been identified as potential inhibitors of alpha-synuclein (α-syn) aggregation . Alpha-synuclein is a protein that, when misfolded and aggregated, leads to neurotoxicity and neurodegeneration, characteristic of Parkinson’s disease .

Mode of Action

Based on the structure and the known activity of similar compounds, it is hypothesized that it may interact with its target through a combination of a salt bridge contact, an unusual π-anion interaction, and several hydrophobic and van der waals interactions . These interactions could potentially inhibit the aggregation of alpha-synuclein, thereby preventing the formation of neurotoxic aggregates .

Biochemical Pathways

It is known that the aggregation of alpha-synuclein can lead to several pathological processes, including increased lipid membrane permeabilization, mitochondrial damage, and oxidative stress . By inhibiting alpha-synuclein aggregation, this compound could potentially mitigate these pathological processes .

Result of Action

Based on the known activity of similar compounds, it is hypothesized that it may prevent the formation of neurotoxic alpha-synuclein aggregates, thereby potentially mitigating neurotoxicity and neurodegeneration .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-({[3-mercapto-5-(4-pyridinyl)-4H-1,2,4-triazol-4-yl]imino}methyl)-2-naphthol in lab experiments is its potent antibacterial and anticancer activity. This makes it a valuable tool for studying the mechanisms of bacterial and cancer cell survival, as well as for developing new antibacterial and anticancer agents.
However, one of the main limitations of using this compound in lab experiments is its complex synthesis method. This can make it difficult and time-consuming to produce in large quantities, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-({[3-mercapto-5-(4-pyridinyl)-4H-1,2,4-triazol-4-yl]imino}methyl)-2-naphthol. One area of research is to further explore its antibacterial properties and to develop new antibacterial agents based on its structure.
Another area of research is to explore its potential as a treatment for cancer. This could involve further studies to elucidate its mechanism of action, as well as the development of new derivatives with improved anticancer activity.
Finally, there is also potential for this compound to be used in other areas of research, such as in the development of new materials or in the study of other biological processes. Further research in these areas could lead to new and exciting discoveries.

Scientific Research Applications

1-({[3-mercapto-5-(4-pyridinyl)-4H-1,2,4-triazol-4-yl]imino}methyl)-2-naphthol has been extensively studied for its potential applications in various fields of research. One of the most promising applications is as an antibacterial agent. Studies have shown that this compound exhibits potent antibacterial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.
In addition to its antibacterial properties, this compound has also shown promise as a potential treatment for cancer. Studies have shown that it exhibits cytotoxic activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer.